![molecular formula C15H17N5O2S B6504890 N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide CAS No. 1396636-85-3](/img/structure/B6504890.png)
N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Mechanism of Action
Target of Action
Similar compounds have been used in the treatment of bacterial infections .
Mode of Action
It’s known that it forms a molecular salt comprising morpholin-4-ium cations and benzenesulfonyl anions . The sulfonamide group is deprotonated, which is a contrast to other crystal structures containing the N-(pyrimidin-2-yl)benzenesulfonamide moiety .
Advantages and Limitations for Lab Experiments
N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamidenamide has several advantages for laboratory experiments. It is a small molecule, making it easy to handle and store. It is also relatively stable, making it suitable for long-term storage. Additionally, it is relatively non-toxic and does not have any significant side-effects. However, N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamidenamide is not very soluble in water, so it must be dissolved in an organic solvent before it can be used in experiments.
Future Directions
There are a number of potential future directions for research on N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamidenamide. These include further research into its mechanism of action, to better understand how it binds to proteins and enzymes, and how it affects enzyme activity. Additionally, further research into its biochemical and physiological effects could lead to the development of new drugs or treatments. Further research into its advantages and limitations for laboratory experiments could also lead to improved protocols and methods for using N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamidenamide in experiments. Finally, further research into the synthesis of N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamidenamide could lead to improved methods for producing the compound in larger quantities, making it more widely available for research and commercial applications.
Synthesis Methods
N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamidenamide can be synthesized by reacting pyridine-2-sulfonamide with morpholine in the presence of a base, such as sodium hydroxide. The reaction proceeds in two steps, first forming a pyridine-2-sulfonamide-morpholine adduct, and then the morpholine is deprotonated to yield the desired product.
Scientific Research Applications
N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamidenamide has been used in a variety of scientific research applications. It has been used as a ligand in protein-ligand binding assays, as an inhibitor of enzymes, and as a substrate for enzyme reactions. It has also been used in the study of enzyme kinetics, as a tool for studying enzyme-substrate interactions, and in the development of new drugs.
properties
IUPAC Name |
N-(6-morpholin-4-ylpyrimidin-4-yl)-2-pyridin-4-ylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O2S/c21-15(10-23-12-1-3-16-4-2-12)19-13-9-14(18-11-17-13)20-5-7-22-8-6-20/h1-4,9,11H,5-8,10H2,(H,17,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFJDOHSUXJAOSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=NC(=C2)NC(=O)CSC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.